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Compound of Interest

Compound Name: Cyclododecane

Cat. No.: B045066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety information

pertinent to the handling and use of cyclododecane in a research and development setting.

The information is compiled from safety data sheets, toxicology reports, and regulatory

guidelines to ensure a comprehensive understanding of the potential hazards and necessary

precautions.

Chemical and Physical Properties
Cyclododecane is a waxy, white solid organic compound with a musty odor.[1][2] It is primarily

used as an industrial intermediate in the production of other substances, such as Nylon 12.[2]

[3] Its physical and chemical properties are summarized in the table below.
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Property Value References

Chemical Formula C12H24 [2][3]

Molecular Weight 168.32 g/mol [1][2]

Physical State Solid, Crystals [1][2]

Color White [1][2]

Odor Musty [1][2]

Melting Point 60.4°C [2]

Boiling Point 244.03°C at 1013 hPa [2]

Density 0.855 g/cm³ at 20°C [2]

Vapor Pressure 0.098 hPa at 20°C [2]

Water Solubility 16 µg/L at 20°C [2]

Octanol-water Partition

Coefficient (LogKow)
7.6 at 25°C [2]

Flash Point 95°C (molten form) [2]

Self-ignition Temperature 225°C [2]

Toxicological Data
Cyclododecane is classified as having low acute toxicity.[4] The available toxicological data

from various studies are summarized below.
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
> 10,000 mg/kg Rat [1]

Acute Dermal Toxicity No data available [2]

Acute Inhalation

Toxicity
No data available [2]

Skin

Irritation/Corrosion
Slightly irritant Rabbit [2]

Eye

Irritation/Corrosion
Slightly irritant Rabbit [2]

Skin Sensitization
Not expected to cause

allergic skin reactions
Guinea pig [2]

Genotoxicity/Mutageni

city (in vitro)

Not expected to cause

adverse genetic

effects

[2]

Carcinogenicity No data available [2]

Toxicity for

Reproduction
No data available [2]

Repeated Dose

Toxicity

Not expected to cause

significant toxicity

after repeated

exposure

[2]

Experimental Protocols
The toxicological data for cyclododecane are based on standardized testing guidelines,

primarily from the Organisation for Economic Co-operation and Development (OECD). The

general methodologies for these key experiments are outlined below.

Acute Oral Toxicity (based on OECD Guideline 401)
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This test provides information on health hazards likely to arise from a single oral exposure to a

substance.[5]

Test Animals: Healthy young adult rodents (rats are common).[5]

Procedure:

Animals are fasted overnight prior to administration of the test substance.[5]

The test substance is administered in graduated doses to several groups of animals, with

one dose per group. Administration is typically by gavage.[5]

Animals are observed for effects and mortality over a period of time.[5]

Animals that die during the test and surviving animals at the conclusion of the test are

necropsied.[5]

Endpoint: The LD50 (median lethal dose) is determined, which is the statistically derived

single dose of a substance that can be expected to cause death in 50% of the animals.[5]

Acute Dermal Irritation/Corrosion (based on OECD
Guideline 404)
This test assesses the potential of a substance to cause irritation or corrosion to the skin.[6][7]

[8]

Test Animals: Albino rabbits are the preferred species.[6][7]

Procedure:

A single dose of the test substance (0.5 g for solids) is applied to a small area of the

animal's skin.[7]

The treated area is covered with a gauze patch for an exposure period of 4 hours.[7]

After exposure, the substance is removed.
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The skin is examined for signs of erythema (redness) and edema (swelling) at specified

intervals.[6]

Endpoint: The degree of skin irritation is scored and described to evaluate the severity and

reversibility of the effects.[6][7]

Acute Eye Irritation/Corrosion (based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[9]

[10][11]

Test Animals: Healthy young adult albino rabbits are used.[9]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal. The other eye serves as a control.[10]

The eyes are examined at 1, 24, 48, and 72 hours after application.[10]

Lesions of the cornea, iris, and conjunctiva are scored to assess the degree of irritation.

[11]

Endpoint: The severity and reversibility of ocular lesions are evaluated.[10]

Skin Sensitization (based on OECD Guideline 406)
This test determines the potential of a substance to induce skin sensitization (allergic contact

dermatitis).[12][13]

Test Animals: Guinea pigs are the traditional animal model.[12][13]

Procedure:

Induction Phase: The animals are initially exposed to the test substance, often with an

adjuvant to enhance the immune response. This can be through intradermal injection

and/or epidermal application.[12]
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Rest Period: A rest period of 10 to 14 days follows, during which an immune response may

develop.[12]

Challenge Phase: The animals are then exposed to a non-irritating concentration of the

substance.[12]

Endpoint: The skin reactions in the test animals are compared to those in a control group to

determine if sensitization has occurred.[12]

Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)
This in vitro test is used to assess the mutagenic potential of a substance.[14][15][16][17]

Test System: Strains of Salmonella typhimurium and Escherichia coli that require a specific

amino acid for growth are used.[14][15]

Procedure:

The bacterial strains are exposed to the test substance with and without a metabolic

activation system (S9 mix), which simulates mammalian metabolism.[15]

The bacteria are then plated on a medium lacking the required amino acid.[14]

Endpoint: If the substance is a mutagen, it will cause a reverse mutation in the bacteria,

allowing them to grow on the deficient medium. The number of revertant colonies is counted

as an indicator of mutagenic potential.[14][15]

Signaling Pathways and Experimental Workflows
Currently, there is no specific information available in the public domain detailing the interaction

of cyclododecane with or its effect on any particular cellular signaling pathways. Its low

reactivity and toxicity profile suggest that it is unlikely to be a potent modulator of specific

signaling cascades.

The following diagrams illustrate the general workflow for toxicological assessment and a

logical relationship for handling cyclododecane safely.
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Figure 1: General workflow for toxicological assessment.
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Handling Cyclododecane

Assess Risks
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Figure 2: Logical workflow for safe handling of cyclododecane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b045066?utm_src=pdf-body-img
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health and Safety Recommendations
Exposure Controls and Personal Protection

Engineering Controls: Ensure adequate ventilation in areas where cyclododecane is

handled. Eye wash stations and safety showers should be readily available.

Eye/Face Protection: Wear safety glasses with side shields.

Skin Protection: Wear protective gloves (e.g., neoprene) and a lab coat. When handling the

molten substance, appropriate protective clothing is necessary.[4]

Respiratory Protection: If ventilation is insufficient, wear suitable respiratory equipment.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Keep away

from heat and sources of ignition.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

First Aid Measures
After Inhalation: Move to fresh air. If symptoms persist, seek medical attention.

After Skin Contact: Wash off with soap and plenty of water. If handling the molten form, cool

the affected skin with water. Seek medical attention if irritation persists.

After Eye Contact: Rinse opened eye for several minutes under running water. Seek medical

attention if irritation persists.

After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if

you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Dust may form explosive mixtures with air.[7]

Environmental Information
Cyclododecane is not readily biodegradable and has a high potential for bioaccumulation.[2]

[3] It is considered harmful to aquatic life with long-lasting effects.[3] Therefore, it should not be

released into the environment.

Conclusion
Cyclododecane has a low order of acute toxicity and is not considered a significant hazard in

terms of skin sensitization or genotoxicity based on available data. However, it is a slight skin

and eye irritant, and appropriate personal protective equipment should be worn during

handling. Due to its persistence and potential for bioaccumulation, release into the environment

must be avoided. Further research would be beneficial to fill data gaps, particularly concerning

carcinogenicity, reproductive toxicity, and potential mechanisms of action at a molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files01.core.ac.uk [files01.core.ac.uk]

2. arkema.com [arkema.com]

3. Cyclododecane - Wikipedia [en.wikipedia.org]

4. cool.culturalheritage.org [cool.culturalheritage.org]

5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

6. catalog.labcorp.com [catalog.labcorp.com]

7. oecd.org [oecd.org]

8. oecd.org [oecd.org]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-cyclododecane-gps-2013-03-11-v0.pdf
https://en.wikipedia.org/wiki/Cyclododecane
https://en.wikipedia.org/wiki/Cyclododecane
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/product/b045066?utm_src=pdf-custom-synthesis
https://files01.core.ac.uk/download/pdf/162920902.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/specialty-polyamides-cyclododecane-gps-2013-03-11-v0.pdf
https://en.wikipedia.org/wiki/Cyclododecane
https://cool.culturalheritage.org/coolaic/sg/bpg/annual/v21/bpga21-17.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. oecd.org [oecd.org]

11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

13. oecd.org [oecd.org]

14. nib.si [nib.si]

15. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]

16. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]

17. creative-bioarray.com [creative-bioarray.com]

To cite this document: BenchChem. [Cyclododecane: A Technical Health and Safety Guide
for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045066#health-and-safety-information-for-
cyclododecane-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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